Cas no 1105197-65-6 ({2-[6-(methylthio)-4-piperidin-1-yl-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}amine)

• Product Name: {2-[6-(methylthio)-4-piperidin-1-yl-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}amine
• CAS No: 1105197-65-6
• MF: C₁₃H₂₀N₆S
• MW: 292.403100013733
• CID: 5734155
• PubChem ID: 33677535
• Update Time: 2025-09-23

{2-[6-(methylthio)-4-piperidin-1-yl-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}amine Chemical and Physical Properties

Names and Identifiers

• 1105197-65-6
• 2-(6-(methylthio)-4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethan-1-amine
• (2-[6-(METHYLTHIO)-4-PIPERIDIN-1-YL-1H-PYRAZOLO[3,4-D]PYRIMIDIN-1-YL]ETHY+
• 2-[6-(methylsulfanyl)-4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethan-1-amine
• EN300-239177
• SR-01000910810-1
• 2-(6-methylsulfanyl-4-piperidin-1-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethanamine
• CCG-300004
• AKOS005206506
• SR-01000910810
• CS-0303940
• F2135-0857
• {2-[6-(methylthio)-4-piperidin-1-yl-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}amine

• Inchi： 1S/C13H20N6S/c1-20-13-16-11(18-6-3-2-4-7-18)10-9-15-19(8-5-14)12(10)17-13/h9H,2-8,14H2,1H3
• InChI Key： YNWFRLFWTYWGQZ-UHFFFAOYSA-N
• SMILES： S(C)C1N=C2C(C=NN2CCN)=C(N=1)N1CCCCC1

Computed Properties

• Exact Mass: 292.14701584g/mol
• Monoisotopic Mass: 292.14701584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 98.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on {2-[6-(methylthio)-4-piperidin-1-yl-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}amine

Research Brief on the Latest Advances in Chemical Biology and Medicine: Focus on 1105197-65-6 and {2-[6-(methylthio)-4-piperidin-1-yl-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}amine

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of small molecule inhibitors and their potential therapeutic applications. Among these, the compound with CAS number 1105197-65-6 and the specific product {2-[6-(methylthio)-4-piperidin-1-yl-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}amine have garnered attention due to their promising pharmacological properties. This research brief aims to summarize the latest findings related to these compounds, focusing on their molecular mechanisms, biological activities, and potential clinical applications.

The compound 1105197-65-6, a pyrazolo[3,4-d]pyrimidine derivative, has been identified as a potent inhibitor of specific kinase pathways involved in various pathological conditions. Recent studies have demonstrated its efficacy in modulating cellular signaling cascades, particularly those associated with cancer proliferation and inflammatory responses. Structural analysis reveals that the presence of the methylthio and piperidin-1-yl groups enhances its binding affinity to target proteins, thereby improving its inhibitory potency.

In parallel, the product {2-[6-(methylthio)-4-piperidin-1-yl-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}amine has been investigated for its role as a selective modulator of key enzymatic activities. Preclinical studies indicate that this compound exhibits high selectivity towards certain kinases, making it a valuable candidate for targeted therapy. Its unique chemical structure, characterized by the ethylamine side chain, contributes to its improved pharmacokinetic properties, including enhanced bioavailability and metabolic stability.

Recent in vitro and in vivo studies have provided compelling evidence of the therapeutic potential of these compounds. For instance, 1105197-65-6 has shown significant anti-proliferative effects in various cancer cell lines, with minimal cytotoxicity towards normal cells. Similarly, {2-[6-(methylthio)-4-piperidin-1-yl-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}amine has demonstrated efficacy in animal models of inflammatory diseases, suggesting its potential as a novel anti-inflammatory agent.

Despite these promising findings, challenges remain in the clinical translation of these compounds. Issues such as off-target effects, drug resistance, and formulation stability need to be addressed through further research. Ongoing studies are exploring structural modifications and combination therapies to optimize their therapeutic profiles. Additionally, advanced computational modeling and high-throughput screening techniques are being employed to identify novel derivatives with improved efficacy and safety.

In conclusion, the compounds 1105197-65-6 and {2-[6-(methylthio)-4-piperidin-1-yl-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}amine represent exciting avenues for drug development in chemical biology and medicine. Their unique pharmacological properties and promising preclinical data underscore the need for continued investigation. Future research should focus on elucidating their mechanisms of action, optimizing their chemical structures, and evaluating their clinical potential in human trials.